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molecular formula C12H17IN2O3 B8273671 1-(1,4-Dioxaspiro[4.5]dec-8-yl)-4-iodo-3-methoxy-1H-pyrazole

1-(1,4-Dioxaspiro[4.5]dec-8-yl)-4-iodo-3-methoxy-1H-pyrazole

Cat. No. B8273671
M. Wt: 364.18 g/mol
InChI Key: VMNUVBZZNQOWLV-UHFFFAOYSA-N
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Patent
US08445510B2

Procedure details

A solution of 4-iodo-3-methoxy-1H-pyrazole (0.783 g, 3.50 mmol), 1,4-dioxaspiro[4.5]dec-8-yl 4-methylbenzenesulfonate (1.20 g, 3.84 mmol), and Cs2CO3 (1.71 g, 5.24 mmol) in anhydrous degassed DMF (26.1 mL) was heated to 100° C. for 3 h. From LCMS, there was still starting material (pyrazole) therefore the reaction mixture was charged with an additional 1,4-dioxaspiro[4.5]dec-8-yl 4-methylbenzenesulfonate (0.437 g, 1.40 mmol) and Cs2CO3 (0.683 g, 2.10 mmol) and heated to 100° C. for an additional 16 h. The reaction mixture was partitioned between EtOAc (100 mL) and H2O (25 mL) and separated. The aqueous was re-extracted with EtOAc (3×) and the combined organic fractions were washed with H2O (3×25 mL), brine (1×), dried over Na2SO4, filtered and concentrated in vacuo resulting in 1.29 g of a crude orange oil/solid mixture. The crude was crystallized from MeOH and the white crystals were filtered through a fritted funnel resulting in the title compound as white crystals. 1H NMR (400 MHz, CD3OD): δ=1.63-1.74 (m, 2H), 1.81-1.89 (m, 2H), 1.98-2.07 (m, 4H), 3.87 (s, 3H), 3.91-3.99 (m, 4H), 4.00-4.09 (m, 1H), 7.48 (s, 1H). MS (ES+): m/z 365.05 [MH+]. HPLC: tR=3.98 min (polar—5 min, ZQ3).
Quantity
0.783 g
Type
reactant
Reaction Step One
Quantity
1.2 g
Type
reactant
Reaction Step One
Name
Cs2CO3
Quantity
1.71 g
Type
reactant
Reaction Step One
Name
Quantity
26.1 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0.437 g
Type
reactant
Reaction Step Three
Name
Cs2CO3
Quantity
0.683 g
Type
reactant
Reaction Step Three

Identifiers

REACTION_CXSMILES
[I:1][C:2]1[C:3]([O:7][CH3:8])=[N:4][NH:5][CH:6]=1.CC1C=CC(S(O[CH:20]2[CH2:29][CH2:28][C:23]3([O:27][CH2:26][CH2:25][O:24]3)[CH2:22][CH2:21]2)(=O)=O)=CC=1.C([O-])([O-])=O.[Cs+].[Cs+].N1C=CC=N1>CN(C=O)C>[O:24]1[C:23]2([CH2:28][CH2:29][CH:20]([N:5]3[CH:6]=[C:2]([I:1])[C:3]([O:7][CH3:8])=[N:4]3)[CH2:21][CH2:22]2)[O:27][CH2:26][CH2:25]1 |f:2.3.4|

Inputs

Step One
Name
Quantity
0.783 g
Type
reactant
Smiles
IC=1C(=NNC1)OC
Name
Quantity
1.2 g
Type
reactant
Smiles
CC1=CC=C(C=C1)S(=O)(=O)OC1CCC2(OCCO2)CC1
Name
Cs2CO3
Quantity
1.71 g
Type
reactant
Smiles
C(=O)([O-])[O-].[Cs+].[Cs+]
Name
Quantity
26.1 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
N1N=CC=C1
Step Three
Name
Quantity
0.437 g
Type
reactant
Smiles
CC1=CC=C(C=C1)S(=O)(=O)OC1CCC2(OCCO2)CC1
Name
Cs2CO3
Quantity
0.683 g
Type
reactant
Smiles
C(=O)([O-])[O-].[Cs+].[Cs+]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
100 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
heated to 100° C. for an additional 16 h
Duration
16 h
CUSTOM
Type
CUSTOM
Details
The reaction mixture was partitioned between EtOAc (100 mL) and H2O (25 mL)
CUSTOM
Type
CUSTOM
Details
separated
EXTRACTION
Type
EXTRACTION
Details
The aqueous was re-extracted with EtOAc (3×)
WASH
Type
WASH
Details
the combined organic fractions were washed with H2O (3×25 mL), brine (1×)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over Na2SO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
resulting in 1.29 g of a crude orange oil/solid mixture
CUSTOM
Type
CUSTOM
Details
The crude was crystallized from MeOH
FILTRATION
Type
FILTRATION
Details
the white crystals were filtered through a fritted funnel

Outcomes

Product
Name
Type
product
Smiles
O1CCOC12CCC(CC2)N2N=C(C(=C2)I)OC

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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